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Compound of Interest

Compound Name: 3,5-Dinitrobenzyl alcohol

Cat. No.: B106355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data sheet (SDS) information for 3,5-Dinitrobenzyl
alcohol, tailored for professionals in research and drug development. The following sections

detail the compound's properties, associated hazards, handling procedures, and emergency

protocols, presented in a clear and accessible format to ensure safe laboratory practices.

Section 1: Chemical and Physical Properties
3,5-Dinitrobenzyl alcohol is a slightly yellow amorphous powder.[1] Key physical and

chemical data are summarized in the table below, compiled from various supplier safety data

sheets.
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Property Value Source

CAS Number 71022-43-0 [1]

Molecular Formula C₇H₆N₂O₅ [1]

Molecular Weight 198.13 g/mol [1]

Appearance

Pale yellow to dark yellow or

pale cream to cream to pale

brown powder.

[2]

Melting Point 88-91 °C [1]

Boiling Point 335.43°C (rough estimate) [1]

Solubility Soluble in Methanol. [3]

Vapor Pressure Negligible [4]

Section 2: Hazard Identification and GHS
Classification
3,5-Dinitrobenzyl alcohol is considered a hazardous substance.[4] While some sources state

it is not a hazardous substance or mixture according to GHS classification in accordance with

OSHA Hazard Communication Standard (29 CFR 1910.1200), other safety data sheets

indicate potential hazards that necessitate careful handling.[5] It is crucial to handle the

substance with care, assuming it to be hazardous in a laboratory setting.

Nitroaromatic compounds, in general, may pose an explosion risk if subjected to shock or

rapid, uncontrolled heating.[4] There is also a risk of violent decomposition or explosion when

such compounds are heated with caustic alkalies.[4] Dusts of this material may form an

explosive mixture with air.[4]

Section 3: Toxicological Information
Detailed toxicological data for 3,5-Dinitrobenzyl alcohol is limited. Most reviewed safety data

sheets indicate that no significant acute toxicological data has been identified in literature

searches.[4][5] However, the following potential health effects are noted:
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Ingestion: Accidental ingestion may be damaging to an individual's health, particularly if there

is pre-existing organ damage (e.g., liver, kidneys).[4] The substance and/or its metabolites

may bind to hemoglobin, leading to methemoglobinemia, a condition that inhibits normal

oxygen uptake.[4]

Eye Contact: Direct contact may cause transient discomfort, characterized by tearing or

conjunctival redness.[4]

Skin Contact: The material is not thought to produce adverse health effects or skin irritation

based on animal models.[4] However, good hygiene practices require minimizing exposure

and using suitable gloves.[4] Open cuts, abraded, or irritated skin should not be exposed to

this material.[4]

Inhalation: The material is not expected to cause adverse health effects or respiratory tract

irritation.[4] Nevertheless, exposure should be minimized through appropriate control

measures.[4]

A summary of the available toxicological data is presented below.
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Toxicological Endpoint Finding

Acute Toxicity No information available.[5]

Skin Corrosion/Irritation No information available.[5]

Serious Eye Damage/Irritation No information available.[5]

Respiratory or Skin Sensitization No information available.[5]

Germ Cell Mutagenicity No information available.[5]

Carcinogenicity

No ingredient of this product present at levels

greater than or equal to 0.1% is identified as

probable, possible or confirmed human

carcinogen by IARC, OSHA, or NTP.[5]

Reproductive Toxicity No information available.[5]

STOT-Single Exposure No information available.[5]

STOT-Repeated Exposure No information available.[5]

Aspiration Hazard No information available.[5]

Section 4: Safe Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel.

Handling:

Avoid all personal contact, including inhalation.[4]

Wear appropriate personal protective equipment (PPE), including protective clothing, safety

glasses with side shields or chemical goggles, and suitable gloves.[4][5]

Use in a well-ventilated area, preferably with local exhaust ventilation.[5][6]

Prevent the dispersion of dust.[5]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[5]
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Do not subject the material to grinding, shock, or friction.[5]

Wash hands and face thoroughly after handling.[5]

Storage:

Store in original, tightly closed containers.[4][5]

Keep containers in a cool, shaded, and well-ventilated area.[5][7]

Avoid shock and friction during storage.[5]

Incompatible materials to avoid include oxidizing agents, acids, acid chlorides, acid

anhydrides, and strong bases.[4]

A logical workflow for the safe handling of 3,5-Dinitrobenzyl alcohol is depicted in the

following diagram.
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Preparation

Handling

Storage & Disposal

Conduct Risk Assessment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Dispense Chemical

Perform Experiment

Clean Work Area

Segregate WasteDispose of Waste According
to Regulations

Store in a Cool, Dry,
Well-Ventilated Area
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Potential Hazards

Precautionary Measures

Explosive Hazard
(Dust, Shock, Heat)

Safe Handling:
- Avoid dust generation
- Use in ventilated area

- Wear PPE

Safe Storage:
- Cool, dry place

- Tightly sealed containers
- Away from incompatibles

Health Hazard
(Ingestion, Methemoglobinemia)

Environmental Hazard
(Harmful to aquatic organisms)

Proper Disposal:
- Follow local regulations

- Do not release to environment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,5-DINITROBENZYL ALCOHOL CAS#: 71022-43-0 [m.chemicalbook.com]

2. 3,5-Dinitrobenzyl alcohol, 98% 25 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

3. 3,5-DINITROBENZYL ALCOHOL One Chongqing Chemdad Co. ，Ltd [chemdad.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. tcichemicals.com [tcichemicals.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide on the Safety of 3,5-
Dinitrobenzyl Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106355#3-5-dinitrobenzyl-alcohol-safety-data-sheet-
sds-information]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b106355?utm_src=pdf-body-img
https://www.benchchem.com/product/b106355?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB3301308_EN.htm
https://www.thermofisher.com/order/catalog/product/H32669.14
https://www.thermofisher.com/order/catalog/product/H32669.14
https://www.chemdad.com/index.php?c=article&id=7194
https://datasheets.scbt.com/sc-254552.pdf
https://www.tcichemicals.com/US/en/sds/D4144_US_EN.pdf
https://datasheets.scbt.com/sc-238703.pdf
https://www.fishersci.com/store/msds?partNumber=AC408715000&productDescription=3+5-DINITROBENZOYL+CHLOR+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b106355#3-5-dinitrobenzyl-alcohol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b106355#3-5-dinitrobenzyl-alcohol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b106355#3-5-dinitrobenzyl-alcohol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b106355#3-5-dinitrobenzyl-alcohol-safety-data-sheet-sds-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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